molecular formula C6H7BrN2O2S B1465850 2-Bromo-6-methanesulfonylpyridin-3-amine CAS No. 1198785-18-0

2-Bromo-6-methanesulfonylpyridin-3-amine

Cat. No. B1465850
CAS RN: 1198785-18-0
M. Wt: 251.1 g/mol
InChI Key: UFWKPDJZNWPTPW-UHFFFAOYSA-N
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Description

2-Bromo-6-methanesulfonylpyridin-3-amine is a chemical compound with the CAS Number: 1198785-18-0 and a molecular weight of 251.1 . It is a solid substance with a melting point between 162 - 164 degrees .


Molecular Structure Analysis

The molecular structure of 2-Bromo-6-methanesulfonylpyridin-3-amine can be represented by the linear formula C6H7BrN2O2S . The InChI code for this compound is 1S/C6H7BrN2O2S/c1-12(10,11)5-3-2-4(8)6(7)9-5/h2-3H,8H2,1H3 .


Physical And Chemical Properties Analysis

2-Bromo-6-methanesulfonylpyridin-3-amine is a solid substance with a melting point between 162 - 164 degrees . It has a molecular weight of 251.1 and its linear formula is C6H7BrN2O2S .

Scientific Research Applications

Biomimetic Chemistry

2-Bromo-6-methanesulfonylpyridin-3-amine: is utilized in the synthesis of ligands that mimic the active sites of metalloenzymes. These ligands often include pyridyl groups coordinated to transition metal ions, replicating motifs found in natural enzymes. The compound’s bromine substituent is crucial for the immobilization of these biomimetic chelates onto heterogeneous supports .

Safety And Hazards

This compound is associated with several hazard statements including H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling . It is recommended to refer to the Material Safety Data Sheet (MSDS) for complete safety information .

properties

IUPAC Name

2-bromo-6-methylsulfonylpyridin-3-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H7BrN2O2S/c1-12(10,11)5-3-2-4(8)6(7)9-5/h2-3H,8H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UFWKPDJZNWPTPW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=O)(=O)C1=NC(=C(C=C1)N)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7BrN2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

251.10 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Bromo-6-methanesulfonylpyridin-3-amine

Synthesis routes and methods

Procedure details

A solution of 510 mg (2.96 mmol) of 6-methanesulfonylpyridin-3-ylamine in 1.25 mL of AcOH was added a solution of 0.15 mL (2.96 mmol) of bromine in 0.5 mL of AcOH at room temperature dropwise. The resulting slurry was stirred for 1 hour. The reaction was carefully basified to pH=10 with 6 M NaOH. The solution was then extracted with two 150 mL portions of dichloromethane, dried with magnesium sulfate, filtered, and concentrated in vacuo. The crude mixture showed a 3:1 mixture of product:dibromo product by NMR. These two products were separated by silica chromatography (hexanes/EtOAc) to afford 294 mg (40%) of 2-bromo-6-methanesulfonylpyridin-3-ylamine.
Quantity
510 mg
Type
reactant
Reaction Step One
Quantity
0.15 mL
Type
reactant
Reaction Step One
Name
Quantity
1.25 mL
Type
solvent
Reaction Step One
Name
Quantity
0.5 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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